3-[2-(4-methoxyphenyl)ethyl]-1-[(methylthio)acetyl]piperidine

• IUPAC Name: 1-[3-[2-(4-methoxyphenyl)ethyl]piperidin-1-yl]-2-methylsulfanylethanone
• InChI: InChI=1S/C17H25NO2S/c1-20-16-9-7-14(8-10-16)5-6-15-4-3-11-18(12-15)17(19)13-21-2/h7-10,15H,3-6,11-13H2,1-2H3
• InChI Key: RLOOFCOPPRGYMF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCC2CCCN(C2)C(=O)CSC
• Molecular Formula: C17H25NO2S
• Molecular Weight: 307.5 g/mol

Description

3-[2-(4-methoxyphenyl)ethyl]-1-[(methylthio)acetyl]piperidine is a chemical compound that belongs to the class of piperidine derivatives. This compound has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, pharmaceuticals, and neuroscience.

Mechanism of Action

The exact mechanism of action of 3-[2-(4-methoxyphenyl)ethyl]-1-[(methylthio)acetyl]piperidine is not fully understood. However, it is believed to exert its pharmacological effects through the modulation of various neurotransmitter systems in the brain. This compound has been shown to enhance the activity of GABAergic neurotransmission, which is known to have anticonvulsant and anxiolytic effects. It has also been shown to inhibit the activity of the enzyme cyclooxygenase, which is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
3-[2-(4-methoxyphenyl)ethyl]-1-[(methylthio)acetyl]piperidine has been shown to exhibit various biochemical and physiological effects. This compound has been shown to reduce the severity and frequency of seizures in animal models of epilepsy. It has also been shown to reduce pain and inflammation in animal models of arthritis and other inflammatory conditions. Additionally, this compound has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[2-(4-methoxyphenyl)ethyl]-1-[(methylthio)acetyl]piperidine in lab experiments is its potent pharmacological activity. This compound has been shown to exhibit a wide range of pharmacological effects, making it a useful tool for studying various neurological and inflammatory disorders. However, one of the limitations of using this compound is its potential toxicity. It is important to use appropriate safety measures when handling this compound in the laboratory.

Future Directions

There are several future directions for the study of 3-[2-(4-methoxyphenyl)ethyl]-1-[(methylthio)acetyl]piperidine. One potential direction is the development of new analogs of this compound with improved pharmacological properties. Another potential direction is the investigation of the potential use of this compound in the treatment of other neurological disorders such as multiple sclerosis and Huntington's disease. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of 3-[2-(4-methoxyphenyl)ethyl]-1-[(methylthio)acetyl]piperidine involves the reaction of 4-methoxyphenylacetic acid with thionyl chloride to form 4-methoxyphenylacetyl chloride. This intermediate is then reacted with 1-methylpiperidine to form 3-[2-(4-methoxyphenyl)ethyl]-1-methylpiperidine. Finally, this compound is reacted with methylthioacetic acid to obtain 3-[2-(4-methoxyphenyl)ethyl]-1-[(methylthio)acetyl]piperidine.

Scientific Research Applications

3-[2-(4-methoxyphenyl)ethyl]-1-[(methylthio)acetyl]piperidine has been extensively studied for its potential applications in medicinal chemistry and pharmaceuticals. This compound has been shown to exhibit potent anticonvulsant, analgesic, and anti-inflammatory activities. It has also been studied for its potential use in the treatment of various neurological disorders such as epilepsy, Parkinson's disease, and Alzheimer's disease.